1'-methyl-1-phenylspiro[1H-2-benzofuran-3,4'-piperidine]

• Molecular Formula: C19H21NO
• Molecular Weight: 279.4 g/mol
• IUPAC Name: 1'-methyl-1-phenylspiro[1H-2-benzofuran-3,4'-piperidine]
• InChI: InChI=1S/C19H21NO/c1-20-13-11-19(12-14-20)17-10-6-5-9-16(17)18(21-19)15-7-3-2-4-8-15/h2-10,18H,11-14H2,1H3
• InChI Key: CMGBHCCDZXPUIG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)C3=CC=CC=C3C(O2)C4=CC=CC=C4

Description

1'-methyl-1-phenylspiro[1H-2-benzofuran-3,4'-piperidine] is a useful research compound. Its molecular formula is C19H21NO and its molecular weight is 279.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1'-methyl-1-phenylspiro[1H-2-benzofuran-3,4'-piperidine] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1'-methyl-1-phenylspiro[1H-2-benzofuran-3,4'-piperidine] including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a cold (-60°) stirred solution of 2-bromobenzhydryl methyl ether in 38 ml. of tetrahydrofuran and 14 ml. of hexane is slowly added 53 ml. of 2.1 M n-butyllithium in hexane. After 2 hours, a solution of 10.7 g. of 1-methyl-4-piperidone in 15 ml. of tetrahydrofuran is added dropwise, and the suspension is stirred at -60° for 3 hours and at room temperature for 15 hours. Ice and water are added and the mixture is extracted with chloroform. The chloroform solution is dried over sodium sulfate and concentrated to a mixture of 4-hydroxy-4-(α-methoxy-α-phenyl-2-tolyl)-1-methylpiperidine and benzhydrol methyl ether. This oil is heated under reflux for 30 minutes if 240 ml. of acetic acid containing 60 ml. of hydrochloric acid. Dilution with water and addition of excess sodium hydroxide effects precipitation of a solid. Recrystallization from hexane provides 1,3-dihydro-1'-methyl-3-phenylspiro[isobenzofuran-1,4'-piperidine], m.p. 123°-124°.